Cas no 866251-89-0 (1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione)

• Product Name: 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione
• CAS No: 866251-89-0
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 1059958
• Update Time: 2025-10-30

1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione Chemical and Physical Properties

Names and Identifiers

• 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione

• Inchi： 1S/C12H14N4O2S/c1-2-3-4-5-12(19)15-11-8-9(16(17)18)6-7-10(11)13-14-15/h6-8H,2-5H2,1H3
• InChI Key： PUUFFWRRQOGAHS-UHFFFAOYSA-N
• SMILES： S=C(CCCCC)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.08400

Experimental Properties

• PSA: 108.62000
• LogP: 3.61850

Additional information on 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione

1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione: A Versatile Chemical Entity in Biomedical Research

1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione, with the chemical identifier CAS No. 866251-89-0, represents a unique class of organic compounds that have garnered significant attention in the field of biomedical research. This compound, characterized by its hexane-1-thione backbone and the 6-nitrobenzotriazol-1-yl functional group, exhibits a complex molecular structure that enables diverse applications in drug development and chemical probe design. The strategic placement of the nitro group on the benzotriazole ring contributes to its reactivity and selectivity, making it a valuable scaffold for the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have highlighted the potential of 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione as a key intermediate in the design of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of antioxidant agents for neurodegenerative diseases, leveraging its ability to modulate redox pathways. The compound's thione functionality also allows for the incorporation of metal chelating groups, which could enhance its therapeutic potential in metal-based drug delivery systems.

The 6-nitrobenzotriazole moiety in 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione is particularly noteworthy due to its role in photoreactive applications. Researchers have explored its use in photochemical activation for controlled drug release, as reported in a 2024 article in Advanced Drug Delivery Reviews. This property is attributed to the nitro group's ability to absorb visible light, enabling the compound to act as a photoresponsive linker in smart drug delivery systems. Such applications are critical for developing site-specific therapies with reduced systemic toxicity.

From a structural perspective, 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione exhibits a unique conjugated system that facilitates interactions with biological targets. The thione group introduces a sulfur atom into the molecule, which can participate in hydrogen bonding or electrostatic interactions with protein residues. This property is particularly advantageous in the design of enzyme inhibitors, where precise molecular recognition is essential. A 2023 review in Chemical Reviews emphasized the role of thione-containing compounds in modulating kinase activity, suggesting potential applications in oncology and inflammatory disease management.

Recent studies have also explored the photophysical properties of 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione for imaging applications. The nitro group acts as a fluorescent probe, allowing for real-time monitoring of cellular processes. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the use of this compound as a chemical sensor for detecting metal ion concentrations in biological fluids. This capability is particularly relevant for diagnostic applications where rapid and accurate detection is required.

The synthetic accessibility of 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione has been a focus of recent organic chemistry research. A 2023 study in Organic Letters reported a novel asymmetric synthesis route that enables the efficient preparation of this compound. The method involves the regioselective coupling of thione and benzotriazole precursors, which is critical for maintaining the compound's structural integrity. This advancement has significant implications for the large-scale production of biopharmaceuticals based on this scaffold.

From a mechanistic standpoint, the 6-nitrobenzotriazole group in 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione is known to participate in electrophilic reactions. This property has been exploited in the design of prodrug strategies, where the compound is activated in vivo through metabolic cleavage. A 2024 article in Drug Discovery Today highlighted the use of this compound in the development of targeted prodrugs for solid tumors, where the nitro group serves as a bioactivatable moiety.

Furthermore, the thione functionality of 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione has been investigated for its role in metal coordination. A 2023 study in Coordination Chemistry Reviews demonstrated that this compound can form stable complexes with transition metals, which is valuable for the development of metal-based therapeutics. The ability to bind metals such as iron or zinc could enhance the compound's antioxidant properties or its anti-inflammatory effects.

In summary, 1-(6-Nitrobenzotriazol-1-yl)hexane-1-thione stands out as a multifunctional molecule with applications spanning drug development, chemical sensing, and biomedical imaging. Its unique structural features, including the nitro group and thione functionality, make it a versatile scaffold for the design of targeted therapies and smart drug delivery systems. Ongoing research continues to uncover new possibilities for this compound in the biomedical sciences, underscoring its significance as a key player in the development of innovative therapeutics.